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Compound of Interest

Compound Name: Dicreatine malate

Cat. No.: B8822164 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, adherence to strict safety protocols is paramount when handling chemical

compounds like Dicreatine Malate. This document provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

this substance.

Personal Protective Equipment (PPE)
When handling Dicreatine Malate powder, it is crucial to use appropriate personal protective

equipment to prevent skin and eye contact, as well as inhalation.[1] The following table

summarizes the recommended PPE.
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles

Tight-sealing safety goggles

are recommended to protect

against dust particles.[2]

Hand Protection Chemical-resistant gloves

Handle with gloves that have

been inspected prior to use.

The gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[1]

Body Protection Protective Clothing

Wear suitable protective

clothing, such as a lab coat or

coveralls, to prevent skin

contact.[1] Fire/flame resistant

and impervious clothing is also

recommended.[1]

Respiratory Protection Respirator

If exposure limits are exceeded

or if irritation or other

symptoms are experienced,

use a full-face respirator.[1] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is advised.[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Dicreatine
Malate and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated place.[1]

Avoid the formation of dust and aerosols.[1]
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Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat and sources of ignition.[3]

Store at room temperature.[3]

Avoid moisture.[3]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures:

Spill:

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Use personal protective equipment.[1]

Prevent further leakage or spillage if safe to do so.[1]

Vacuum or sweep up the material and place it into a suitable disposal container.[3]

First Aid:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/creatine-malate.pdf
https://www.eleph-citrics.com/knowledge/information/di-creatine-malate-chemical-buy-supplier-manufacturer-factory-price.html
https://www.eleph-citrics.com/knowledge/information/di-creatine-malate-chemical-buy-supplier-manufacturer-factory-price.html
https://www.chemicalbook.com/msds/creatine-malate.pdf
https://www.chemicalbook.com/msds/creatine-malate.pdf
https://www.foodsweeteners.com/tri-creatine-malate-msds/
https://www.foodsweeteners.com/tri-creatine-malate-msds/
https://www.foodsweeteners.com/tri-creatine-malate-msds/
https://www.chemicalbook.com/msds/creatine-malate.pdf
https://www.chemicalbook.com/msds/creatine-malate.pdf
https://www.chemicalbook.com/msds/creatine-malate.pdf
https://www.foodsweeteners.com/tri-creatine-malate-msds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[1]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap

and plenty of water. Consult a doctor if irritation develops or persists.[1][5]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan
Proper disposal of Dicreatine Malate and its containers is essential to prevent environmental

contamination.

Product Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Contaminated Packaging Disposal:

Containers can be triple rinsed (or equivalent) and offered for recycling or reconditioning.

[1]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[1]

Controlled incineration with flue gas scrubbing is a possible option for combustible

packaging materials.[1]
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Workflow for Safe Handling and Disposal of
Dicreatine Malate
The following diagram outlines the procedural steps for the safe handling and disposal of

Dicreatine Malate in a laboratory setting.

Preparation

Handling

Post-Handling & Cleanup

Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Well-Ventilated Workspace

Weigh Dicreatine Malate

Proceed to Handling

Dissolve in Appropriate Solvent

Decontaminate Glassware & Surfaces

Experiment Complete

Remove PPE

Dispose of Chemical Waste
(Licensed Chemical Destruction Plant)

Segregate Waste

Dispose of Contaminated Packaging
(Triple Rinse or Incineration)
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Click to download full resolution via product page

Caption: Workflow for handling and disposing of Dicreatine malate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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